Cas no 2097898-40-1 (N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide)

• Product Name: N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide
• CAS No: 2097898-40-1
• MF: C₁₉H₂₀N₆O₂
• MW: 364.401103019714
• CID: 5468408
• Update Time: 2025-06-11

N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide
• N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-pyridin-3-yl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C19H20N6O2/c1-25(2)19-21-11-13-8-14(5-6-15(13)23-19)22-18(26)16-9-17(27-24-16)12-4-3-7-20-10-12/h3-4,7,9-11,14H,5-6,8H2,1-2H3,(H,22,26)
• InChI Key： WZNZOBZXVUGIMB-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=NC=CC=2)ON=1)NC1CC2=CN=C(N(C)C)N=C2CC1

Computed Properties

• Exact Mass: 364.16477390 g/mol
• Monoisotopic Mass: 364.16477390 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97
• Molecular Weight: 364.4

Additional information on N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide

N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide: A Comprehensive Overview

N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide (CAS No. 2097898-40-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as oxazoles, which are widely studied for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide is characterized by a central 1,2-oxazole ring linked to a pyridine moiety and a tetrahydroquinazoline scaffold. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The dimethylamino group on the tetrahydroquinazoline ring enhances the basicity and lipophilicity of the compound, which are crucial for its interaction with biological targets.

The synthesis of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide typically involves multi-step reactions. One common approach is to start with the synthesis of the tetrahydroquinazoline core using appropriate starting materials such as anilines and aldehydes. The subsequent formation of the 1,2-oxazole ring can be achieved through cyclization reactions involving carboxylic acids or their derivatives. The final step involves the coupling of the oxazole intermediate with a pyridine derivative to form the desired product.

Recent studies have highlighted the potential therapeutic applications of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide. One area of particular interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases and proteases, which are key targets in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that this compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide have also been studied to assess its suitability for clinical development. Preliminary data indicate that it has favorable absorption and distribution profiles in vivo. The compound exhibits good oral bioavailability and a reasonable half-life in plasma, which are important considerations for drug development.

To further evaluate its safety and efficacy, several clinical trials are currently underway to investigate the use of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide in various therapeutic settings. Early results from phase I trials have shown promising safety profiles with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-5-(pyridin-3-y l)-1 , 2 - ox azole - 3 - car box amide (CAS No. 2097898 - 40 - 1) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available from clinical trials and preclinical studies, this compound may emerge as a valuable tool for treating various diseases.